2-Cyclopent-2-en-1-yl-1-(4-methyl-1,4-diazepan-1-yl)ethanone

• IUPAC Name: 2-cyclopent-2-en-1-yl-1-(4-methyl-1,4-diazepan-1-yl)ethanone
• InChI: InChI=1S/C13H22N2O/c1-14-7-4-8-15(10-9-14)13(16)11-12-5-2-3-6-12/h2,5,12H,3-4,6-11H2,1H3
• InChI Key: UJDMUDHYUSHBCY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCN(CC1)C(=O)CC2CCC=C2
• Molecular Formula: C13H22N2O
• Molecular Weight: 222.33 g/mol

Description

2-Cyclopent-2-en-1-yl-1-(4-methyl-1,4-diazepan-1-yl)ethanone is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as CP-47,497 and is a synthetic cannabinoid that was first developed in the 1980s.

Mechanism of Action

The mechanism of action of 2-Cyclopent-2-en-1-yl-1-(4-methyl-1,4-diazepan-1-yl)ethanone involves the activation of the cannabinoid receptors in the brain and other parts of the body. This leads to the release of neurotransmitters such as dopamine, which is responsible for the euphoric effects of this compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-Cyclopent-2-en-1-yl-1-(4-methyl-1,4-diazepan-1-yl)ethanone include the activation of the endocannabinoid system, which leads to the release of neurotransmitters such as dopamine, serotonin, and norepinephrine. This compound has also been found to have analgesic, anti-inflammatory, and anti-tumor effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Cyclopent-2-en-1-yl-1-(4-methyl-1,4-diazepan-1-yl)ethanone in lab experiments is that it is a potent and selective agonist of the cannabinoid receptors. This makes it a useful tool for studying the endocannabinoid system and its effects on various physiological processes. However, one of the limitations of using this compound is that it is not very stable and can degrade quickly, which can affect the results of experiments.

Future Directions

There are several future directions for the research on 2-Cyclopent-2-en-1-yl-1-(4-methyl-1,4-diazepan-1-yl)ethanone. One of the areas of interest is the development of new drugs based on this compound for the treatment of various medical conditions such as chronic pain, inflammation, and cancer. Another area of interest is the study of the effects of this compound on the brain and its potential use in the treatment of neurological disorders such as epilepsy and Parkinson's disease. Additionally, further research is needed to understand the long-term effects of this compound on the body and its potential for abuse.

Synthesis Methods

The synthesis of 2-Cyclopent-2-en-1-yl-1-(4-methyl-1,4-diazepan-1-yl)ethanone involves the reaction of cyclopentadiene with ethyl acrylate in the presence of a catalyst. The resulting product is then treated with hydrochloric acid to form the final compound.

Scientific Research Applications

2-Cyclopent-2-en-1-yl-1-(4-methyl-1,4-diazepan-1-yl)ethanone has been extensively studied for its potential applications in various fields of scientific research. This compound has been found to have significant effects on the endocannabinoid system, which makes it a potential candidate for the development of new drugs for various medical conditions.